Cas no 37526-42-4 (3H-1,2,4-Triazole-3-thione,2,4-dihydro-2,4,5-trimethyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,2,4-dihydro-2,4,5-trimethyl-
• CAS No: 37526-42-4
• MF: C₅H₉N₃S
• MW: 143.210058927536
• CID: 319247
• PubChem ID: 142167
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,2,4-dihydro-2,4,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,2,4-dihydro-2,4,5-trimethyl-
• 2,4,5-Trimethyl-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 2,4-dihydro-2,4,5-trimethyl-
• 37526-42-4
• DTXSID30190968
• SCHEMBL17813175
• PUMDJKUSQNDNQI-UHFFFAOYSA-N
• 2,4,5-Trimethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione #

• Inchi： 1S/C5H9N3S/c1-4-6-8(3)5(9)7(4)2/h1-3H3
• InChI Key： PUMDJKUSQNDNQI-UHFFFAOYSA-N
• SMILES： S=C1N(C)N=C(C)N1C

Computed Properties

• Exact Mass: 143.05187
• Monoisotopic Mass: 143.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• Density: 1.22
• Boiling Point: 159.5°C at 760 mmHg
• Flash Point: 50.2°C
• Refractive Index: 1.616
• PSA: 18.84